Cas no 124400-31-3 (Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester
• CAS No: 124400-31-3
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 1220088
• PubChem ID: 67225183
• Update Time: 2025-06-09

Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester
• 124400-31-3
• tert-Butyl (2-hydroxy-4-nitrophenyl)carbamate
• SCHEMBL1954190
• EN300-4542513
• tert-butyl N-(2-hydroxy-4-nitrophenyl)carbamate

• Inchi： 1S/C11H14N2O5/c1-11(2,3)18-10(15)12-8-5-4-7(13(16)17)6-9(8)14/h4-6,14H,1-3H3,(H,12,15)
• InChI Key： ACKQZYLGWVCOHJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.09
• Monoisotopic Mass: 254.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 2

Additional information on Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester

Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester (CAS No. 124400-31-3): An Overview

Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester (CAS No. 124400-31-3) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as Boc-NH-OH or Boc-NH-Sal, is a key intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its unique chemical structure and properties make it an essential component in numerous research and development processes.

The molecular formula of Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester is C₁₃H₁₇N₃O₅, and its molecular weight is approximately 295.29 g/mol. The compound features a carbamic acid group attached to a 2-hydroxy-4-nitrophenyl moiety, which is further esterified with a tert-butyl group. This combination of functional groups imparts unique chemical reactivity and stability to the molecule.

In recent years, significant advancements have been made in understanding the properties and applications of Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester. One of the key areas of research has been its use as a protecting group in organic synthesis. The tert-butyl carbamate (Boc) group is widely used to protect amino groups during multi-step synthetic processes. This protecting group can be easily removed under mild acidic conditions, making it an ideal choice for synthesizing complex molecules.

Another important application of Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester is in the development of pharmaceuticals. The compound's ability to form stable intermediates and its reactivity with various functional groups make it a valuable precursor in the synthesis of drugs targeting specific biological pathways. For instance, recent studies have explored its potential in the synthesis of anti-inflammatory agents and antibiotics.

The chemical stability and solubility properties of Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester have also been extensively studied. Researchers have found that the compound exhibits good stability under a wide range of conditions, including varying pH levels and temperatures. This stability makes it suitable for use in both laboratory-scale experiments and large-scale industrial processes.

In addition to its synthetic applications, Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester has shown promise in the field of biomaterials. Its ability to form stable complexes with various biomolecules has led to its use in the development of drug delivery systems and biocompatible materials. For example, studies have demonstrated that the compound can be incorporated into polymeric matrices to enhance the controlled release of therapeutic agents.

The environmental impact of Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester has also been a topic of interest. Researchers are investigating ways to synthesize the compound using more sustainable and environmentally friendly methods. Green chemistry approaches aim to minimize waste generation and reduce the use of hazardous solvents during the production process.

Overall, Carbamic acid, (2-hydroxy-4-nitrophenyl)-, 1,1-dimethylethyl ester (CAS No. 124400-31-3) continues to be an important compound in various scientific disciplines. Its unique chemical properties and diverse applications make it a valuable tool for researchers and industry professionals alike. As new research continues to uncover additional uses and benefits of this compound, its importance in the fields of chemistry and pharmaceuticals is likely to grow even further.